Cas no 81943-56-8 ([6-(decanoyloxy)-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-4-yl]methyl decanoate)

• Product Name: [6-(decanoyloxy)-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-4-yl]methyl decanoate
• CAS No: 81943-56-8
• MF: C₄₀H₆₄O₇
• MW: 656.931973457336
• CID: 1805109
• PubChem ID: 187293
• Update Time: 2025-04-21

[6-(decanoyloxy)-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-4-yl]methyl decanoate Chemical and Physical Properties

Names and Identifiers

• [6-(decanoyloxy)-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1a,2,5,5a,6,9,10,10a-octahydro-1H-2,8a-methanocyclopenta[a]cyclopropa[e][10]annulen-4-yl]methyl decanoate
• Decanoic acid, (1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-6-((1-oxodecyl)oxy)-1H-2,8a-methanocyclopenta(a)cyclopropa(e)cyclodecen-4-yl)methyl ester, (1aR-(1aalpha,2beta,5beta,5abeta,6beta,8aalpha,9alpha,10aalpha))
• 81943-56-8
• DTXSID801002326

• Inchi： 1S/C40H64O7/c1-7-9-11-13-15-17-19-21-32(41)46-26-29-24-30-34-31(38(34,5)6)23-28(4)39(36(30)44)25-27(3)37(40(39,45)35(29)43)47-33(42)22-20-18-16-14-12-10-8-2/h24-25,28,30-31,34-35,37,43,45H,7-23,26H2,1-6H3
• InChI Key： XCDISRJMFPORIV-UHFFFAOYSA-N
• SMILES： OC12C(C(C)=CC31C(C(C=C(COC(CCCCCCCCC)=O)C2O)C1C(C)(C)C1CC3C)=O)OC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 656.46520438g/mol
• Monoisotopic Mass: 656.46520438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 21
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 110Ų